Cas no 859662-57-0 ()
structure
Product Name:
CAS No:859662-57-0
MF:C19H20O4
MW:312.359705924988
CID:6772973
PubChem ID:1785952
Update Time:2024-03-04
Chemical and Physical Properties
Names and Identifiers
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- Inchi: 1S/C19H20O4/c1-19(2)9-8-13-14(23-19)10-15(21-3)16-11-6-4-5-7-12(11)18(20)22-17(13)16/h8-10H,4-7H2,1-3H3
- InChI Key: VGGLCTPTTMYPOH-UHFFFAOYSA-N
- SMILES: O1C(C2CCCCC=2C2C(=CC3=C(C=CC(C)(C)O3)C1=2)OC)=O
Computed Properties
- Exact Mass: 312.13615911g/mol
- Monoisotopic Mass: 312.13615911g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 1
- Complexity: 574
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 44.8Ų
Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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